![molecular formula C11H15NO2 B1391719 4-(1H-pyrrol-1-yl)cyclohexane-1-carboxylic acid CAS No. 1179917-63-5](/img/structure/B1391719.png)
4-(1H-pyrrol-1-yl)cyclohexane-1-carboxylic acid
Overview
Description
“4-(1H-pyrrol-1-yl)cyclohexane-1-carboxylic acid” is a chemical compound with the molecular formula C11H15NO2 . It has a molecular weight of 193.25 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of pyrrole derivatives often involves the condensation of carboxylic acid moieties with substituted amines . For instance, the condensation of carboxylic acids with 2,4,4-trimethoxybutan-1-amine under reflux conditions, followed by acid-mediated cyclization, results in the formation of N-acyl derivatives of pyrrole .Molecular Structure Analysis
The InChI code for this compound is 1S/C11H15NO2/c13-11(14)9-3-5-10(6-4-9)12-7-1-2-8-12/h1-2,7-10H,3-6H2,(H,13,14)/t9-,10+ . This code provides a specific description of the compound’s molecular structure.Scientific Research Applications
Anticancer Activity
Pyrrole derivatives have been shown to exhibit a variety of mechanisms in anticancer activity. These include inhibition of carbonic anhydrase, perturbation of the cell cycle in the G1 phase, inhibition of tubulin polymerization, suppression of the transcriptional activator NF-Y, and inhibition of angiogenesis through matrix metalloproteinase inhibition .
Cytotoxic Activity
Some pyrrole derivatives have demonstrated good cytotoxic activity against certain cancer cell lines, indicating potential for use in cancer treatment .
Electrochemical and Optical Properties
Pyrrole compounds have been studied for their electrochemical and optical properties. For example, a new monomer with a pyrrole unit was synthesized and its corresponding polymer was electrochemically obtained, showing promising properties for various applications .
Bioactivity in Polysubstituted Pyrroles
Polysubstituted pyrroles have been synthesized and characterized for their bioactivity, which includes interactions with biological systems that could be beneficial for medicinal purposes .
Antibacterial, Antifungal, and Antitubercular Medicines
Novel pyrrole derivatives have been reported as a new class of antibacterial, antifungal, and antitubercular medicines, expanding the scope of pyrrole applications in medical treatments .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
4-pyrrol-1-ylcyclohexane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c13-11(14)9-3-5-10(6-4-9)12-7-1-2-8-12/h1-2,7-10H,3-6H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYPDLRNSCDDDIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C(=O)O)N2C=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-pyrrol-1-yl)cyclohexane-1-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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